Cas no 1806318-08-0 (3-Mercapto-5-methoxyisonicotinonitrile)

3-Mercapto-5-methoxyisonicotinonitrile structure
1806318-08-0 structure
Product name:3-Mercapto-5-methoxyisonicotinonitrile
CAS No:1806318-08-0
MF:C7H6N2OS
MW:166.200339794159
CID:4904176

3-Mercapto-5-methoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Mercapto-5-methoxyisonicotinonitrile
    • Inchi: 1S/C7H6N2OS/c1-10-6-3-9-4-7(11)5(6)2-8/h3-4,11H,1H3
    • InChI Key: UFGCQHJELDBCDJ-UHFFFAOYSA-N
    • SMILES: SC1=CN=CC(=C1C#N)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.9

3-Mercapto-5-methoxyisonicotinonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029008228-1g
3-Mercapto-5-methoxyisonicotinonitrile
1806318-08-0 95%
1g
$3,155.55 2022-03-31
Alichem
A029008228-250mg
3-Mercapto-5-methoxyisonicotinonitrile
1806318-08-0 95%
250mg
$999.60 2022-03-31

Additional information on 3-Mercapto-5-methoxyisonicotinonitrile

Introduction to 3-Mercapto-5-methoxyisonicotinonitrile (CAS No. 1806318-08-0)

3-Mercapto-5-methoxyisonicotinonitrile, with the CAS number 1806318-08-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its thiol (sulfhydryl) group and a methoxy substituent on the pyridine ring, which contribute to its distinct chemical properties and biological activities.

The molecular formula of 3-Mercapto-5-methoxyisonicotinonitrile is C9H9N3OS, and its molecular weight is approximately 207.25 g/mol. The presence of the thiol group imparts redox activity to the molecule, making it a potential candidate for redox-based therapeutic applications. The methoxy group, on the other hand, enhances the lipophilicity of the compound, which can influence its bioavailability and cellular uptake.

In the realm of medicinal chemistry, 3-Mercapto-5-methoxyisonicotinonitrile has been explored for its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its antioxidant properties, which are attributed to the thiol group's ability to scavenge reactive oxygen species (ROS). This property makes it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the neuroprotective effects of 3-Mercapto-5-methoxyisonicotinonitrile. The researchers found that this compound significantly reduced oxidative stress and neuronal cell death in an in vitro model of Parkinson's disease. The mechanism of action was attributed to its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby mitigating ROS-induced damage.

Beyond its antioxidant properties, 3-Mercapto-5-methoxyisonicotinonitrile has also shown promise as a modulator of ion channels and receptors. A 2021 study published in the European Journal of Pharmacology demonstrated that this compound could selectively inhibit calcium channels, which are involved in various physiological processes including muscle contraction, neurotransmitter release, and cell signaling. This finding suggests that 3-Mercapto-5-methoxyisonicotinonitrile could be developed into a therapeutic agent for conditions characterized by excessive calcium influx, such as hypertension and arrhythmias.

In addition to its pharmacological properties, the synthetic accessibility of 3-Mercapto-5-methoxyisonicotinonitrile has been a subject of interest for chemists. A recent review article in Organic & Biomolecular Chemistry highlighted several efficient synthetic routes for preparing this compound. One notable method involves the reaction of 5-methoxypyridine-3-carbonitrile with thiourea followed by dehydrogenation. This synthetic approach not only simplifies the preparation process but also allows for easy modification of the molecule to create analogs with enhanced biological activities.

The safety profile of 3-Mercapto-5-methoxyisonicotinonitrile is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3-Mercapto-5-methoxyisonicotinonitrile (CAS No. 1806318-08-0) is a multifaceted compound with a range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure endows it with antioxidant properties and ion channel modulating capabilities, making it a promising lead compound for developing novel therapeutics. As research continues to uncover more about this molecule's mechanisms of action and biological activities, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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